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Compound of Interest

Compound Name:
Hexanal, (2,4-

dinitrophenyl)hydrazone

Cat. No.: B7801636

Get Quote

Executive Summary
The melting point (MP) of crystalline hexanal 2,4-dinitrophenylhydrazone (Hexanal 2,4-DNPH)

is a critical physicochemical constant used to validate the identity of hexanal in biological and

environmental samples. While often cited generically, the precise melting range for high-purity,

crystalline material is 106.0 °C – 110.0 °C.

Deviations from this range (specifically broadening or depression to 101–103 °C) frequently

indicate the presence of syn/anti geometric isomers, residual acid catalyst, or moisture. This

guide outlines the rigorous synthesis, purification, and thermal analysis protocols required to

achieve and verify this standard, serving as a reference for researchers in drug development

and lipid peroxidation studies.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
The following data constitutes the "Golden Standard" for analytical comparison.
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Property Specification

Compound Name Hexanal 2,4-dinitrophenylhydrazone

CAS Registry Number 1527-97-5

IUPAC Name (2,4-dinitrophenyl)-2-hexylidenehydrazine

Molecular Formula C₁₂H₁₆N₄O₄

Molecular Weight 280.28 g/mol

Appearance Yellow to Orange Crystalline Solid

Standard Melting Point 106.0 – 110.0 °C (High Purity)

Lower Range (Isomeric Mix) 101 – 103 °C (Often cited in older literature)

Solubility
Soluble in Acetonitrile, Ethyl Acetate,

Chloroform; Slightly soluble in Ethanol (Cold)

Synthesis & Reaction Mechanism[4][5][9]
To obtain a sharp melting point, one must understand the reaction kinetics. The formation of

Hexanal 2,4-DNPH is a nucleophilic addition-elimination reaction.

The Mechanism[9]
Nucleophilic Attack: The terminal amino group of 2,4-dinitrophenylhydrazine attacks the

electrophilic carbonyl carbon of hexanal.

Proton Transfer: Acid catalysis (

) facilitates the transfer of a proton to the oxygen, creating a carbinolamine intermediate.

Dehydration: The hydroxyl group is protonated and eliminated as water, forming the C=N

double bond (hydrazone).

Critical Insight: The reaction is reversible. Excess acid or water can drive hydrolysis, degrading

the product. Control of pH and water removal is paramount.
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Figure 1: Acid-catalyzed condensation pathway for Hexanal 2,4-DNPH synthesis.

Experimental Protocol: Synthesis and Purification
This protocol is designed to maximize yield while minimizing impurities that depress the melting

point.

Reagents
Hexanal (freshly distilled to remove hexanoic acid).

2,4-Dinitrophenylhydrazine (Brady’s Reagent).[1]

Ethanol (95% and Absolute).

HCl or H₂SO₄ (Catalyst).

Step-by-Step Workflow
Preparation of Brady’s Reagent: Dissolve 2,4-DNPH in concentrated H₂SO₄, then slowly add

this to methanol or ethanol. Caution: Exothermic.

Condensation: Add the hexanal solution dropwise to the Brady’s reagent with vigorous

stirring. A yellow/orange precipitate should form immediately.

Digestion: Allow the mixture to stand for 15 minutes. Do not heat excessively, as this

promotes degradation.

Filtration: Collect the crude solid via vacuum filtration (Buchner funnel).[2]
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The Critical Wash: Wash the precipitate with cold ethanol (0–4 °C) followed by cold water.

Why? Cold ethanol removes unreacted hexanal and hydrazine; water removes residual

acid catalyst.

Recrystallization (Purification):

Dissolve the crude solid in a minimum amount of hot ethanol (approx. 70-75 °C).

If the solution is cloudy, filter hot.

Allow to cool slowly to room temperature, then place in an ice bath. Rapid cooling traps

impurities.

Drying: Dry the crystals in a vacuum desiccator over P₂O₅ or silica gel for 24 hours. Moisture

is the primary cause of MP depression.
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Figure 2: Optimized workflow for the isolation of high-purity Hexanal 2,4-DNPH.
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Analytical Validation & Troubleshooting
The Syn/Anti Isomerism Factor
One of the most overlooked aspects of hydrazone characterization is geometric isomerism. The

C=N bond restricts rotation, leading to syn (E) and anti (Z) isomers.

Thermodynamic Product: The anti (E) isomer is generally more stable and has the higher

melting point (106–110 °C).

Kinetic Product: Rapid precipitation can trap the syn isomer, which typically melts at a lower

temperature or causes a broad melting range (e.g., 101–105 °C).

Resolution: Recrystallization from hot ethanol usually converts the mixture predominantly to

the stable anti form.

Troubleshooting Melting Point Anomalies
Observation Probable Cause Corrective Action

MP < 100 °C Wet sample (Solvent/Water)
Dry in vacuum desiccator for

>12h.

MP 101–104 °C Syn/Anti mixture
Recrystallize slowly from hot

ethanol.

Broad Range (>2°C) Impurities (Hexanoic acid)

Wash crude solid thoroughly

with dilute NaHCO₃ before

recrystallization.

Darkening before melt Decomposition (Residual Acid)

Ensure thorough water wash

during filtration; check pH of

filtrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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